Cas no 1261893-44-0 (5-Chloro-3-(3-fluoro-5-hydroxyphenyl)benzoic acid)

5-Chloro-3-(3-fluoro-5-hydroxyphenyl)benzoic acid is a fluorinated aromatic compound featuring both chloro and hydroxy substituents, which contribute to its unique reactivity and potential applications in pharmaceutical and agrochemical synthesis. The presence of fluorine enhances metabolic stability and binding affinity, making it a valuable intermediate in drug discovery. The carboxylic acid group allows for further functionalization, enabling derivatization into esters, amides, or other bioactive molecules. Its structural features, including the electron-withdrawing chloro and fluoro groups, may also influence its physicochemical properties, such as solubility and lipophilicity. This compound is suited for research in medicinal chemistry and material science, where precise molecular modifications are critical.

5-Chloro-3-(3-fluoro-5-hydroxyphenyl)benzoic acid structure

1261893-44-0 structure

Product Name:5-Chloro-3-(3-fluoro-5-hydroxyphenyl)benzoic acid

CAS No:1261893-44-0

MF:C₁₃H₈ClFO₃

MW:266.652226448059

MDL:MFCD18319746

CID:2761752

PubChem ID:53225664

Update Time:2025-06-07

5-Chloro-3-(3-fluoro-5-hydroxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 1261893-44-0
- 5-CHLORO-3-(3-FLUORO-5-HYDROXYPHENYL)BENZOIC ACID
- 5-Chloro-3'-fluoro-5'-hydroxy[1,1'-biphenyl]-3-carboxylic acid
- DTXSID20689396
- 5-Chloro-3-(3-fluoro-5-hydroxyphenyl)benzoic acid, 95%
- MFCD18319746
- 5-Chloro-3-(3-fluoro-5-hydroxyphenyl)benzoic acid
- MDL： MFCD18319746
- Inchi： 1S/C13H8ClFO3/c14-10-2-7(1-9(3-10)13(17)18)8-4-11(15)6-12(16)5-8/h1-6,16H,(H,17,18)
- InChI Key： ZRILYISZPRCPNV-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=O)O)C=C(C=1)C1C=C(C=C(C=1)O)F

Computed Properties

Exact Mass: 266.0146000Da
Monoisotopic Mass: 266.0146000Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 313
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 57.5Å²

5-Chloro-3-(3-fluoro-5-hydroxyphenyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB326826-5 g	5-Chloro-3-(3-fluoro-5-hydroxyphenyl)benzoic acid, 95%; .	1261893-44-0	95%	5g	€1159.00	2023-04-26
abcr	AB326826-5g	5-Chloro-3-(3-fluoro-5-hydroxyphenyl)benzoic acid, 95%; .	1261893-44-0	95%	5g	€1159.00	2025-04-21